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Compound of Interest

1,4,7-Trioxacyclotridecane-8,13-
Compound Name: ,
dione

Cat. No.: B114209

For researchers, scientists, and professionals in drug development, a precise understanding of
a compound's molecular characteristics is fundamental. This guide provides a focused analysis
of the molecular weight and key chemical identifiers for Cyclic Diethylene Glycol Adipate.

Cyclic Diethylene Glycol Adipate, a distinct chemical entity, possesses a molecular weight of
approximately 216.23 g/mol .[1] This value is derived from its chemical formula, C10H160s.[1]
The compound is also known by several synonyms, including Adipic Acid Cyclic Diester with
Diethylene Glycol and Diethylene Glycol Cyclic Adipate, and is assigned the CAS Number
6607-34-7.[1]

Chemical and Physical Properties

A summary of the key quantitative data for Cyclic Diethylene Glycol Adipate is presented in the
table below for straightforward reference and comparison.
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Property Value Source(s)
Molecular Weight 216.23 g/mol [1]
Molecular Formula C10H160s5 [1]
CAS Number 6607-34-7 [1]

Adipic Acid Cyclic Diester with
Synonyms Diethylene Glycol, Diethylene [1]
Glycol Cyclic Adipate

Structural Representation

To visualize the molecular structure of Cyclic Diethylene Glycol Adipate, the following diagram
illustrates the connectivity of its constituent atoms.

Molecular Structure of Cyclic Diethylene Glycol Adipate

Methodologies

The determination of the molecular weight of Cyclic Diethylene Glycol Adipate is based on
standard analytical chemistry principles. The molecular formula is first established through
techniques such as mass spectrometry and elemental analysis. Following the confirmation of
the molecular formula (C10H160s), the molecular weight is calculated by summing the atomic
weights of each constituent atom.

Experimental Protocol for Molecular Weight Calculation:

e Obtain Atomic Weights: The standard atomic weights of Carbon (C), Hydrogen (H), and
Oxygen (O) are utilized (approximately 12.011 u, 1.008 u, and 15.999 u, respectively).

o Summation of Atomic Weights: The number of atoms of each element in the molecular
formula is multiplied by its respective atomic weight.

o (10 x Atomic Weight of C) + (16 x Atomic Weight of H) + (5 x Atomic Weight of O)

o (10 x 12.011) + (16 x 1.008) + (5 x 15.999) = 120.11 + 16.128 + 79.995 = 216.233 g/mol .
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» Final Molecular Weight: The sum provides the calculated molecular weight of the compound.

Note: The request for detailed experimental protocols for signaling pathways is not applicable
to the determination of the molecular weight of a single chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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